N-{2-[(2-methylbenzyl)thio]ethyl}-2-nitrobenzenesulfonamide

• IUPAC Name: N-[2-[(2-methylphenyl)methylsulfanyl]ethyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H18N2O4S2/c1-13-6-2-3-7-14(13)12-23-11-10-17-24(21,22)16-9-5-4-8-15(16)18(19)20/h2-9,17H,10-12H2,1H3
• InChI Key: WXXZMXFNJIJYRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCCNS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H18N2O4S2
• Molecular Weight: 366.5 g/mol

Description

Synthesis Analysis

N-{2-[(2-methylbenzyl)thio]ethyl}-2-nitrobenzenesulfonamide can be synthesized through various methods, including base-mediated intramolecular arylation of N-benzyl-2-nitrobenzenesulfonamides to yield benzhydrylamines. This process is facilitated by the presence of electron-withdrawing groups on the aromatic ring of the benzyl group, which are essential for C-arylation. Such unsymmetrically substituted benzhydrylamines serve as advanced intermediates toward the synthesis of indazole oxides and quinazolines (Kisseljova, Smyslová, & Krchňák, 2014).

Molecular Structure Analysis

The molecular structure of N-{2-[(2-methylbenzyl)thio]ethyl}-2-nitrobenzenesulfonamide and related compounds can be elucidated using techniques such as dispersion-corrected density functional theory calculations and 13C solid-state NMR. These methods help distinguish between possible tautomers and provide insight into the electronic structure and bonding characteristics of the compound (Li, Bond, Johansson, & van de Streek, 2014).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, including smooth alkylation through Mitsunobu reaction or conventional methods to give N-alkylated sulfonamides in near quantitative yields. These sulfonamides can be deprotected readily via Meisenheimer complexes upon treatment with thiolates, yielding secondary amines in high yields (Fukuyama, Jow, & Cheung, 1995).

Physical Properties Analysis

The physical properties of N-{2-[(2-methylbenzyl)thio]ethyl}-2-nitrobenzenesulfonamide, including its melting point, boiling point, and solubility, can be determined through standard laboratory techniques. These properties are crucial for understanding the compound's behavior in various solvents and conditions, influencing its application in chemical synthesis.

Chemical Properties Analysis

The chemical properties, such as reactivity with different reagents, stability under various conditions, and the ability to form derivatives, are central to the compound's utility in organic synthesis. Its reactions with oxygen and nitrogen nucleophiles, for example, yield products of addition at the double C-N bond, demonstrating its versatility in forming complex nitrogenous compounds (Rozentsveig, Levkovskaya, Rybalova, & Mirskova, 2001).

Scientific Research Applications

Versatility in Chemical Synthesis

Nitrobenzenesulfonamides, including compounds structurally similar to N-{2-[(2-methylbenzyl)thio]ethyl}-2-nitrobenzenesulfonamide, have been showcased for their exceptional versatility in the preparation of secondary amines. For instance, they undergo smooth alkylation by the Mitsunobu reaction or conventional methods to give N-alkylated sulfonamides in near quantitative yields. These sulfonamides can be readily deprotected via Meisenheimer complexes upon treatment with thiolates in DMF at room temperature, yielding secondary amines in high yields (Fukuyama, Jow, & Cheung, 1995).

Characterization and Computational Studies

Recent studies have focused on the synthesis and detailed characterization of new sulfonamide molecules, with research delving into their structural, electronic, and interaction properties using various spectroscopic tools and computational methods. Such studies provide insights into the nature of intermolecular interactions, electronic properties, and potential applications of these compounds in various scientific fields (Murthy et al., 2018).

Potential in Drug Discovery

While the request specifically excludes drug use and dosage information, it's worth noting that research into nitrobenzenesulfonamides has explored their potential as hypoxic cell selective cytotoxic agents, highlighting the broader applicability of these compounds in medicinal chemistry for targeting specific cellular environments (Saari et al., 1991).

Advanced Intermediates for Heterocyclic Synthesis

Nitrobenzenesulfonamides serve as advanced intermediates for the synthesis of nitrogenous heterocycles. Their reactivity has been exploited in the synthesis of complex molecules, such as indazole oxides and quinazolines, which are of interest in various chemical research areas (Kisseljova, Smyslová, & Krchňák, 2014).

Application in Dye Synthesis

The synthesis of N-methyl-N-(4'-aminobenzyl)-4-toluelenesulfonamide and its application in dye synthesis underscores the utility of nitrobenzenesulfonamides in the development of new dyes with desirable properties for industrial applications. This demonstrates the role of such compounds in materials science, particularly in the development of novel dyes (Gao Kun-yu, 2009).